Cas no 1455240-26-2 (2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile)

• Product Name: 2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile
• CAS No: 1455240-26-2
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 5310285
• PubChem ID: 62049097
• Update Time: 2025-05-21

2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[[2-(Trifluoromethyl)phenyl]methyl]amino]-3-pyridinecarbonitrile
• F6755-4958
• 2-({[2-(trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile
• AKOS011326095
• 1455240-26-2
• 2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile

• Inchi： 1S/C14H10F3N3/c15-14(16,17)12-6-2-1-4-11(12)9-20-13-10(8-18)5-3-7-19-13/h1-7H,9H2,(H,19,20)
• InChI Key： YDEKNJCVZMFVMM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC1C(C#N)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 277.08268182g/mol
• Monoisotopic Mass: 277.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 378.9±42.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)

Additional information on 2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile

Comprehensive Overview of 2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile (CAS No. 1455240-26-2)

2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile (CAS No. 1455240-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine-3-carbonitrile core with a trifluoromethylphenyl substituent, which enhances its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug development platforms.

The compound’s trifluoromethyl group is a critical functional moiety, often associated with improved metabolic stability and bioavailability—a hot topic in modern medicinal chemistry. This aligns with trending searches like "CF3 in drug design" and "fluorinated building blocks," reflecting industry demand for innovative synthetic strategies. Its pyridine-carbonitrile backbone further contributes to hydrogen-bonding interactions, making it relevant to discussions on "molecular docking" and "fragment-based drug discovery."

From a synthetic perspective, CAS No. 1455240-26-2 exemplifies the growing interest in heterocyclic chemistry, a field frequently explored in academic and industrial settings. The compound’s amino linkage offers flexibility for derivatization, addressing common search queries such as "amide coupling reagents" or "N-alkylation techniques." These attributes make it a valuable candidate for high-throughput screening libraries, a subject often queried in AI-assisted research databases.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its nitrile group warrants careful handling, echoing searches like "safe handling of nitriles." This aligns with the broader industry shift toward green chemistry principles, another frequently searched term in sustainable science forums.

In summary, 2-({[2-(Trifluoromethyl)phenyl]methyl}amino)pyridine-3-carbonitrile represents a convergence of cutting-edge chemical innovation and practical applicability. Its structural motifs resonate with trending topics in drug discovery, fluorine chemistry, and synthetic methodology, ensuring its continued relevance in both academic and industrial research landscapes.